Cas no 668969-63-9 (tert-Butyl 2-amino-5-bromobenzoate)

• Product Name: tert-Butyl 2-amino-5-bromobenzoate
• CAS No: 668969-63-9
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD11112972
• CID: 1030535
• PubChem ID: 44828908
• Update Time: 2025-04-20

tert-Butyl 2-amino-5-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-amino-5-bromobenzoate
• AK133832
• CTK8E2439
• KB-145702
• SBB068022
• SureCN6817695
• tert-butyl 2-amino-5-bromo-benzoate
• tert-butyl 2-azanyl-5-bromanyl-benzoate
• FT-0657337
• AKOS011351176
• Z927502932
• 2-amino-5-bromobenzoic acid tert-butyl ester
• tert-Butyl2-amino-5-bromobenzoate
• DTXSID90660995
• DS-4720
• OMHOTPHULFOYPL-UHFFFAOYSA-N
• A835577
• MFCD11112972
• 668969-63-9
• EN300-939385
• SCHEMBL6817695
• DB-073807
• Benzoic acid, 2-amino-5-bromo-, 1,1-dimethylethyl ester

• MDL： MFCD11112972
• Inchi： 1S/C11H14BrNO2/c1-11(2,3)15-10(14)8-6-7(12)4-5-9(8)13/h4-6H,13H2,1-3H3
• InChI Key： OMHOTPHULFOYPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 271.02082
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters